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Compound of Interest

Compound Name: 18-Methylpentacosanoyl-CoA

Cat. No.: B15552200

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular structure of 18-
Methylpentacosanoyl-CoA, a long-chain branched fatty acyl-coenzyme A. The information
presented herein is curated for professionals engaged in metabolic research, drug discovery,
and related scientific fields.

Molecular Structure of 18-Methylpentacosanoyl-CoA

18-Methylpentacosanoyl-CoA is a complex biomolecule comprising two main components: a
long-chain, branched fatty acid, 18-methylpentacosanoic acid, and a coenzyme A (CoA)
molecule. These two moieties are linked via a thioester bond.

The fatty acid component, 18-methylpentacosanoic acid, is a 25-carbon saturated fatty acid
with a methyl group attached to the 18th carbon atom. The systematic name for the acyl group
is 18-methylpentacosanoyl.

The Coenzyme A moiety is a large and complex molecule itself, composed of -
mercaptoethylamine, pantothenic acid (vitamin B5), and adenosine 3',5'-bisphosphate. The
thiol group (-SH) of the B-mercaptoethylamine unit forms the thioester linkage with the carboxyl
group of the fatty acid.

The complete molecular structure can be conceptually broken down as follows:
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Adenosine 3',5'-bisphosphate: Provides the core scaffold for the coenzyme.

Pantothenic Acid: A vitamin that is an essential component of CoA.

B-Mercaptoethylamine: The terminal portion of CoA that contains the reactive thiol group.

18-Methylpentacosanoyl Group: The long-chain branched fatty acyl group.

While specific experimental data for 18-Methylpentacosanoyl-CoA is not readily available in
public databases, its chemical properties can be inferred from its structural analogue, 9-
Methylpentacosanoyl-CoA.

Property Value Source

Inferred from 9-
Molecular Formula C47H86N7017P3S
Methylpentacosanoyl-CoA[1]

] Inferred from 9-
Molecular Weight 1146.21 g/mol
Methylpentacosanoyl-CoA[1]

o Based on general classification
Classification Fatty Acyl CoAs o
of similar molecules[2][3]

Structural Diagram

The following diagram illustrates the key components of 18-Methylpentacosanoyl-CoA and
their connectivity.

Figure 1: Schematic diagram of 18-Methylpentacosanoyl-CoA structure.

Experimental Protocols

Detailed experimental protocols for the synthesis or analysis of 18-Methylpentacosanoyl-CoA
are not widely documented in the surveyed literature. However, general methods for the
synthesis of other long-chain fatty acyl-CoAs can be adapted. A common approach involves a
two-step procedure:
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» Activation of the Fatty Acid: The carboxyl group of 18-methylpentacosanoic acid is first
activated. This can be achieved by converting it to a more reactive derivative, such as an N-
hydroxysuccinimide (NHS) ester or by using a condensing agent like
dicyclohexylcarbodiimide (DCC) to form a thiophenyl ester.

o Transesterification with Coenzyme A: The activated fatty acid is then reacted with the free
thiol group of coenzyme A. This transesterification reaction yields the final product, 18-
Methylpentacosanoyl-CoA.

Purification of the final product is typically achieved using chromatographic techniques such as
High-Performance Liquid Chromatography (HPLC).

Conclusion

The structure of 18-Methylpentacosanoyl-CoA is characterized by a 25-carbon fatty acyl
chain with a methyl branch at the 18th position, linked to a coenzyme A molecule via a thioester
bond. While specific experimental data for this molecule is sparse, its structure and properties
can be understood by analogy to other well-characterized long-chain fatty acyl-CoAs. The
synthetic and analytical methods developed for other acyl-CoAs provide a foundational
framework for the study of this particular molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15552200?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

